Cambridge id 7161533

• IUPAC Name: N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C21H20N4O7S/c1-29-19-12-18(23-21(24-19)30-2)25-33(27,28)15-6-4-14(5-7-15)22-20(26)13-3-8-16-17(11-13)32-10-9-31-16/h3-8,11-12H,9-10H2,1-2H3,(H,22,26)(H,23,24,25)
• InChI Key: RCNOEOXBEDGEEC-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC4=C(C=C3)OCCO4)OC
• Molecular Formula: C21H20N4O7S
• Molecular Weight: 472.5 g/mol

Description

Cambridge id 7161533 is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of small molecules and has shown promising results in preclinical studies.

Scientific Research Applications

Policy Review for Classified Research

• Context: Post-terrorist attacks, universities like MIT reviewed policies on classified research. Restrictions on sharing sensitive research, like genetic sequences of bioweapons, clash with open teaching and scholarship principles (Malakoff, 2002).

Science Communication and Public Engagement

• Cambridge Science Festival: Over 800 years old, Cambridge University hosted the Cambridge Science Festival, discussing topics from string theory to sustainability. This event underscores the importance of making science public and engaging broader audiences (Borysiewicz & Buckley, 2014).

Funding for Biochemical Research

• Financial Support: Cambridge University's Biochemical Laboratory received funding through a bequest, highlighting the importance of financial support for scientific advancement (Liveing, 1941).

Stem Cell Research

• Cell-Cycle State of Stem Cells: Research at Cambridge focused on how the cell-cycle state of stem cells influences cell fate, contributing significantly to regenerative medicine and biology (Pauklin & Vallier, 2014).

History of Materials Science

• Historic Successes in Science: The University's Department of Materials Science and Metallurgy, located in historic buildings, has made significant scientific advancements, illustrating the evolution and impact of material science (Matthams, 2002).

Primate Research Controversy

• Brain Research and Ethics: Cambridge University's plans for a primate research facility sparked debates, reflecting the ethical complexities and public concerns in neuroscience research (Wood, 2003).

Nanotechnology Research

• Nanorod Synthesis: Researchers at Cambridge investigated the hydrothermal synthesis of γ-Al2O3 nanorods, contributing to advancements in nanotechnology (Bell et al., 2017).

Collaborations and Scientific Growth

• Microsoft Research Center: A deal with Microsoft to establish its first foreign research center at Cambridge University highlights the importance of industry-academic collaborations in advancing technology (Williams, 1997).

Interdisciplinary Research

• Value of Interdisciplinarity: Reflections on how interdisciplinary approaches, particularly in archaeology and genomics, enrich scientific inquiry and reshape narratives in historical research (Ion, 2021).